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Compound of Interest

Compound Name: Tyrosyltryptophan

Cat. No.: B15597930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrosyltryptophan (Tyr-Trp), a dipeptide composed of tyrosine and tryptophan amino acids, is

of significant interest in biochemical and pharmaceutical research due to the unique properties

of its aromatic residues. Understanding its fragmentation behavior under mass spectrometry

(MS) is crucial for its accurate identification and quantification in complex biological matrices.

This application note provides a detailed protocol for the analysis of Tyrosyltryptophan
fragmentation using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with

Collision-Induced Dissociation (CID).

Experimental Protocols
Materials and Reagents

Tyrosyltryptophan (Tyr-Trp) standard (≥98% purity)

LC-MS grade water

LC-MS grade acetonitrile (ACN)
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Formic acid (FA), LC-MS grade

Methanol, LC-MS grade

Microcentrifuge tubes

Autosampler vials

Sample Preparation
Stock Solution (1 mg/mL): Accurately weigh 1 mg of Tyrosyltryptophan standard and

dissolve it in 1 mL of LC-MS grade water to prepare a 1 mg/mL stock solution.

Working Standard (1 µg/mL): Dilute the stock solution 1:1000 with a solvent mixture of 50:50

(v/v) water:acetonitrile with 0.1% formic acid to obtain a working standard solution of 1

µg/mL.

Matrix Samples: For analysis in biological matrices (e.g., plasma, serum), a protein

precipitation step is recommended. Mix the sample with three volumes of cold methanol or

acetonitrile, vortex thoroughly, and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes

to pellet the precipitated proteins. The supernatant can then be diluted for analysis.

Liquid Chromatography (LC) Method
Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Gradient:

0-2 min: 5% B
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2-10 min: 5% to 95% B

10-12 min: 95% B

12-12.1 min: 95% to 5% B

12.1-15 min: 5% B (equilibration)

Mass Spectrometry (MS) Method
Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Product Ion Scan (Tandem MS)

Precursor Ion (m/z): 368.15 (corresponding to [M+H]⁺ of Tyrosyltryptophan)

Collision Gas: Argon

Collision Energy: Optimized for maximum fragmentation (typically 15-30 eV). A collision

energy ramp can be utilized to observe a wider range of fragments.

Mass Range: m/z 50-400

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Data Presentation
The collision-induced dissociation of protonated Tyrosyltryptophan ([M+H]⁺ at m/z 368.15) is

expected to yield a series of characteristic product ions. The primary fragmentation occurs at

the peptide bond, leading to the formation of b- and y-type ions. Further fragmentation of the

side chains of tyrosine and tryptophan is also observed.

Table 1: Expected Major Product Ions of Protonated Tyrosyltryptophan (m/z 368.15) in CID
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Ion Type
Sequence
Fragment

Calculated m/z Description

Precursor [Tyr-Trp+H]⁺ 368.15
Protonated molecular

ion

y₁ [Trp+H]⁺ 205.09

Cleavage of the

peptide bond, C-

terminal fragment

b₁ [Tyr]⁺ 164.07

Cleavage of the

peptide bond, N-

terminal fragment

Immonium (Trp) 188.07
Side chain fragment of

Tryptophan

Immonium (Tyr) 136.08
Side chain fragment of

Tyrosine

a₁ [b₁ - CO]⁺ 136.08
Loss of CO from the

b₁ ion

y₁ - NH₃ 188.07
Loss of ammonia from

the y₁ ion

Indole fragment 130.07

Characteristic

fragment from the

Tryptophan side chain

Visualizations
Experimental Workflow
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Sample Preparation

LC-MS/MS Analysis Data Analysis

Tyr-Trp Stock
(1 mg/mL)

Working Standard
(1 µg/mL)

Reverse-Phase LC
(C18 Column)

Biological Matrix
(e.g., Plasma) Protein Precipitation

Tandem MS (CID)
(Product Ion Scan) Fragmentation Spectra Fragment Ion

Identification Quantification

Primary Fragments

Secondary & Side-Chain Fragments

[Tyr-Trp+H]⁺
m/z 368.15

y₁ ion
[Trp+H]⁺

m/z 205.09

Peptide Bond
Cleavage

b₁ ion
[Tyr]⁺

m/z 164.07

Peptide Bond
Cleavage

Immonium (Trp)
m/z 188.07

Side Chain
Fragmentation

[y₁ - NH₃]⁺
m/z 188.07

-NH₃

Indole Fragment
m/z 130.07

Side Chain
Fragmentation

Immonium (Tyr)
m/z 136.08

Side Chain
Fragmentation

a₁ ion
[b₁ - CO]⁺
m/z 136.08

-CO
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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